Cas no 80945-32-0 (1-Undecen-5-one, 6-(phenylsulfonyl)-)

• Product name: 1-Undecen-5-one, 6-(phenylsulfonyl)-
• CAS No: 80945-32-0
• MF: C₁₇H₂₄O₃S
• MW: 308.43566
• CID: 704742
• PubChem ID: 13213458

1-Undecen-5-one, 6-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Undecen-5-one, 6-(phenylsulfonyl)-
• 6-(benzenesulfonyl)undec-1-en-5-one
• 80945-32-0
• DTXSID40528495

• Inchi： InChI=1S/C17H24O3S/c1-3-5-8-14-17(16(18)13-6-4-2)21(19,20)15-11-9-7-10-12-15/h4,7,9-12,17H,2-3,5-6,8,13-14H2,1H3
• InChI Key： RNBZKUPIPGVPMI-UHFFFAOYSA-N
• SMILES： CCCCCC(C(=O)CCC=C)S(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 308.14461580g/mol
• Monoisotopic Mass: 308.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.6Ų